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Compound of Interest

Compound Name: 3,5-Dinitroaniline

Cat. No.: B184610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3,5-
Dinitroaniline, a chemical intermediate used in the synthesis of dyes and pesticides, and with

potential applications in other areas of chemical and pharmaceutical development.[1][2] Due to

its hazardous properties, strict adherence to safety protocols is essential when handling this

compound.

Chemical and Physical Properties
3,5-Dinitroaniline is a yellow, needle-like solid.[3] It is insoluble in water but soluble in organic

solvents like ethanol and ether.[3][4] A summary of its key physical and chemical properties is

provided in the table below.
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Property Value References

Molecular Formula C6H5N3O4 [2][4]

Molecular Weight 183.12 g/mol [2][3]

Appearance
Yellow or brown powder,

crystals, or chunks
[2][3]

Melting Point 160-162 °C [2][4][5]

Boiling Point 397.9 °C at 760 mmHg [4]

Flash Point 194.4 °C [4]

Density 1.586 g/cm³ [4]

Vapor Pressure 1.54E-06 mmHg at 25°C [4]

Water Solubility Insoluble [3][4]

Hazard Identification and Toxicology
3,5-Dinitroaniline is classified as a hazardous substance and is toxic if swallowed, in contact

with skin, or if inhaled.[6][7] It may cause damage to organs, particularly the blood and

hematopoietic system, through prolonged or repeated exposure.[6]

Acute Effects:

Inhalation: May cause respiratory irritation, coughing, and wheezing.[8] Very toxic by

inhalation.

Skin Contact: Toxic upon skin contact.[6] While not classified as a skin irritant, prolonged

exposure can cause abrasive damage.[9] Open cuts or irritated skin should not be exposed.

[9]

Eye Contact: Can cause eye irritation.[3][10]

Ingestion: Severely toxic.[9] Ingestion of less than 5 grams may be fatal or cause serious

health damage.[9]
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Chronic Effects:

Prolonged or repeated exposure can lead to cumulative health effects.[9]

It may cause methemoglobinemia, a condition that reduces the blood's ability to carry

oxygen, leading to cyanosis (bluish skin discoloration).[9]

Long-term exposure to high dust concentrations may affect lung function.[9]

Toxicity Values: Detailed quantitative toxicity values (e.g., LD50) for 3,5-Dinitroaniline are not

readily available in the reviewed public sources.[1][11]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3,5-Dinitroaniline to minimize

exposure.[12]
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Required Personal Protective Equipment (PPE) Additional Safety Measures

Full Body Protection
(Chemical Resistant Suit/Coveralls)

Hand Protection
(Elbow-length PVC or Viton™ gloves)

Eye and Face Protection
(Chemical goggles and face shield)

Respiratory Protection
(NIOSH/MSHA approved respirator for dusts)

Eyewash Station

Safety Shower

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 3,5-Dinitroaniline.

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[13][14]

Avoid generating dust.[9] Use dry clean-up procedures like vacuuming with a HEPA-filtered,

explosion-proof vacuum or dampening with water before sweeping.[9]

Do not eat, drink, or smoke in handling areas.[9][15]
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Wash hands thoroughly with soap and water after handling.[9]

Contaminated work clothes should be laundered separately before reuse.[9]

Storage:

Store in original, tightly sealed containers.[9]

Keep in a cool, dry, well-ventilated area.[4][9]

Store away from incompatible materials such as oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[6][9]

Protect containers from physical damage and check regularly for leaks.[9]

Emergency Procedures
First Aid Measures
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Route of Exposure

Immediate Actions

Exposure Occurs

Skin Contact

Eye Contact

Inhalation

Ingestion

Immediately flush with large amounts of water.
Remove contaminated clothing.
Wash with soap and water. [1, 4]

Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids. [4]

Remove to fresh air.
If not breathing, give artificial respiration.
If breathing is difficult, give oxygen. [4, 9]

Do NOT induce vomiting.
Rinse mouth.

Never give anything by mouth to an unconscious person. [9, 13]

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for 3,5-Dinitroaniline exposure.

Fire Fighting Measures
Extinguishing Media: Use dry chemical powder, foam, carbon dioxide, or water spray for

large fires.

Hazards: May explode on heating.[9] Combustion produces toxic fumes, including carbon

monoxide, carbon dioxide, and nitrogen oxides. Containers may explode in a fire.[10]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6][10]

Accidental Release Measures
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Minor Spills:

Clean up spills immediately.[9]

Wear appropriate PPE, including a dust respirator.[9]

Use dry clean-up methods; avoid generating dust.[9]

Dampen with water before sweeping or vacuuming with a HEPA-filtered vacuum.[9]

Place in a suitable, labeled container for disposal.[9]

Major Spills:

Evacuate personnel and move upwind.[9]

Alert emergency responders.[9]

Wear full-body protective clothing and breathing apparatus.[9]

Prevent spillage from entering drains or waterways.[9]

Contain the spill with sand, earth, or vermiculite.[9]

Collect recoverable product into labeled containers.[9]

Decontaminate the area after cleanup.[9]

Disposal Considerations
Dispose of 3,5-Dinitroaniline and its containers in accordance with local, regional, and

national regulations.[6][15] It may be necessary to dispose of this chemical as a hazardous

waste.[10]

Experimental Protocols
Detailed experimental protocols for determining the toxicological and safety parameters of 3,5-
Dinitroaniline are not publicly available in the reviewed literature. Safety assessments and the

establishment of handling procedures are typically based on data from analogous compounds
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and standardized testing guidelines (e.g., OECD, EPA). When planning experiments involving

3,5-Dinitroaniline, a thorough risk assessment should be conducted, and all handling should

be performed by trained personnel in a controlled laboratory environment.

This guide is intended to provide a comprehensive overview of the safety and handling of 3,5-
Dinitroaniline for a scientific audience. Always refer to the most current Safety Data Sheet

(SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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